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Audience: Researchers, scientists, and drug development professionals.

Introduction to Fremy's Salt as an EPR Standard

Electron Paramagnetic Resonance (EPR), also known as Electron Spin Resonance (ESR), is a
powerful spectroscopic technique for studying chemical species with unpaired electrons.
Accurate and reproducible EPR measurements rely on the use of stable and well-characterized
standards. Fremy's salt, the common name for potassium nitrosodisulfonate (K2[ON(SOs)2]),
is a long-lived inorganic free radical that serves as an excellent standard for EPR spectroscopy,
particularly in aqueous solutions.[1]

Its utility stems from several key properties:

o High Stability: It is a persistent radical, especially in weakly alkaline aqueous solutions (pH 9-
10).

o Simple, Well-Defined Spectrum: In solution, it exhibits a sharp and intense three-line EPR
spectrum of equal intensity, arising from the hyperfine coupling of the unpaired electron with
the nitrogen nucleus (**N, nuclear spin 1=1).[1]

o Water Solubility: Its high solubility in water makes it an ideal standard for biological and
aqueous-phase chemical studies.
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Fremy's salt is primarily used as a standard for two critical purposes:

e g-Factor Calibration: To accurately determine the magnetic field and thus the g-factor of an
unknown paramagnetic species.

« Spin Quantification: To determine the absolute concentration of spins in a sample by
comparing the integrated intensity of the unknown's EPR signal to a calibration curve
generated from known concentrations of Fremy's salt.[2]

Quantitative Data and Spectral Properties

The EPR spectral parameters of Fremy's salt in an agueous solution are well-characterized.
These values are essential for its use as a reliable standard.
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Parameter

Symbol

Typical Value
(in aqueous
solution)

Unit

Notes

Isotropic g-factor

g_iso

~2.0055

Dimensionless

Typical for
nitroxide radicals
in a polar, protic
environment.
The exact value
can have minor
variations
depending on the

solvent.

Isotropic
Hyperfine
Coupling
Constant

(Nitrogen)

~1.30

mT

Corresponds to a
splitting of ~13.0
Gauss. This
value represents
the spacing
between the
three spectral

lines.[1]

Nuclear Spin

(Nitrogen)

Dimensionless

The I=1 spin of
the N nucleus
splits the EPR
signal into 2I+1 =

3 lines.

Spectral
Appearance

Three sharp lines

The lines are of
equal height and
width (1:1:1
intensity ratio) in
dilute, non-
viscous

solutions.

Experimental Protocols
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Protocol for Preparation and Handling of Fremy's Salt
Standard

Caution: Solid Fremy's salt can decompose spontaneously and should be handled with care. It
IS sensitive to acidic conditions.

Materials:

Potassium nitrosodisulfonate (Fremy's salt) solid

High-purity deionized water

Buffer solution, pH 9.0 (e.g., 50 mM borate buffer)

Volumetric flasks and precision pipettes

EPR sample tubes (e.g., quartz capillaries or flat cells)
Procedure:
e Stock Solution Preparation:

o Accurately weigh a small amount of solid Fremy's salt (e.g., 2.7 mg to make 10 mLofa 1
mM solution; MW = 270.3 g/mol ).

o Dissolve the solid in the pH 9.0 buffer in a volumetric flask to create a 1 mM stock solution.
The solution should be a characteristic bright violet color.

o Wrap the flask in aluminum foil to protect it from light.
o Storage and Stability:
o Store the stock solution at 4°C in the dark.

o For optimal stability, especially for long-term storage, prepare the solution in a weakly
alkaline buffer (pH 9-10). Aqueous solutions are less stable under acidic or strongly
alkaline conditions.
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o Itis recommended to prepare fresh solutions daily for the most accurate quantitative work.

o Working Standards Preparation:

o Prepare a series of working standards by serial dilution of the 1 mM stock solution with the
same buffer. Typical concentrations for a calibration curve might range from 1 uM to 100
MM,

Protocol for g-Factor Calibration

This protocol describes a workflow for using Fremy's salt to calibrate the g-factor of an
unknown sample.
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Preparation

Prepare Fremy's Salt Prepare Unknown

Standard (e.g., 50 uM) Sample for EPR

Data Acquisition

Acquire EPR Spectrum Acquire EPR Spectrum

of Fremy's Salt of Unknown Sample

Analysis
Y

Determine Center of
Standard's Spectrum

hv =g_std *u_B * Bo

Calculate Magnetic Field (Bo)
using g_std = 2.0055

se calibrated Bo

Determine g-factor of
Unknown from its Peak |€——
Positions relative to Bo
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Calibration Curve Generation

1. Prepare Serial Dilutions
of Fremy's Salt Standard

2. Acquire EPR Spectra
for each Standard

3. Double Integrate each
Standard's Spectrum

4. Plot Double Integral Area
vs. Concentration

Unknown Sample Analysis

5. Prepare Unknown Sample

6. Acquire EPR Spectrum

of Unknown

7. Double Integrate
Unknown's Spectrum

Lingar Regression Fit

8. Determine Concentration
from Calibration Curve

Result

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Note: Fremy's Salt as a Standard in EPR
Spectroscopy]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1143464#application-of-fremy-s-salt-in-epr-
spectroscopy-as-a-standard]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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